Cas no 927819-64-5 (N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers))

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (mixture of diastereomers) is a chemically modified derivative of lisinopril, an angiotensin-converting enzyme (ACE) inhibitor. This compound features a carboxy-substituted phenylpropyl group attached to the lisinopril backbone, resulting in a mixture of diastereomers with potential variations in biological activity. Its structural modifications may influence binding affinity, pharmacokinetics, or metabolic stability compared to the parent molecule. The presence of diastereomers allows for exploration of stereochemical effects on ACE inhibition, making it a valuable intermediate in pharmaceutical research for cardiovascular therapeutics. This compound is primarily used in analytical and investigative studies to elucidate structure-activity relationships or optimize drug formulations.
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) structure
927819-64-5 structure
Product Name:N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
CAS No:927819-64-5
MF:C31H41N3O7
MW:567.673148870468
CID:2085525
Update Time:2025-05-19

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

    • N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
    • CID 131667635
    • L-Proline, N6-(1-carboxy-3-phenylpropyl)-N2-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-
    • Lisinopril EP Impurity I (N-Alkyl lisinopril)
    • (2S)-1-[(2S)-2,6-bis[[(1S)-1-Carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic Acid
    • Inchi: 1S/C31H41N3O7/c35-28(34-21-9-15-27(34)31(40)41)24(33-26(30(38)39)19-17-23-12-5-2-6-13-23)14-7-8-20-32-25(29(36)37)18-16-22-10-3-1-4-11-22/h1-6,10-13,24-27,32-33H,7-9,14-21H2,(H,36,37)(H,38,39)(H,40,41)/t24-,25?,26-,27-/m0/s1
    • InChI Key: MKOWVLMGJKGFMF-MBKURTIGSA-N
    • SMILES: O=C([C@H](CCCCNC(C(=O)O)CCC1C=CC=CC=1)N[C@H](C(=O)O)CCC1C=CC=CC=1)N1CCC[C@H]1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 18
  • Complexity: 842
  • XLogP3: -0.4
  • Topological Polar Surface Area: 156

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: >140°C (dec.)
  • Boiling Point: 822.2±65.0 °C at 760 mmHg
  • Flash Point: 451.1±34.3 °C
  • Solubility: Methanol (Slightly), Water (Slightly, Heated)
  • Vapor Pressure: 0.0±3.1 mmHg at 25°C

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Security Information

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C181280-5mg
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
927819-64-5
5mg
$ 213.00 2023-09-08
TRC
C181280-50mg
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
927819-64-5
50mg
$ 1662.00 2023-09-08

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Related Literature

Additional information on N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)

Introduction to N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) and Its Significance in Modern Medicinal Chemistry

N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers), with a CAS number of 927819-64-5, represents a fascinating compound in the realm of medicinal chemistry. This mixture of diastereomers is not just a chemical entity but a testament to the intricate relationships between structure and function, particularly in the context of cardiovascular health. The compound's unique structural features, derived from its 1-Carboxy-3-phenylpropyl side chain and its relationship to lisinopril, make it a subject of considerable interest for researchers exploring novel therapeutic avenues.

The significance of this compound lies in its potential applications, particularly in the treatment of hypertension and related cardiovascular disorders. Lisinopril, a well-known angiotensin-converting enzyme (ACE) inhibitor, has been a cornerstone in managing high blood pressure for decades. The modification of lisinopril's structure to create N-(1-Carboxy-3-phenylpropyl)-S-lisinopril introduces new pharmacological profiles that could enhance therapeutic efficacy while minimizing side effects. This approach exemplifies the broader trend in drug development towards rational design and optimization.

In recent years, there has been a surge in research focused on diastereomer mixtures and their pharmacological implications. Diastereomers, despite having the same connectivity as their enantiomers, exhibit distinct chemical and biological properties. The study of diastereomeric mixtures like N-(1-Carboxy-3-phenylpropyl)-S-lisinopril provides valuable insights into how subtle changes in molecular structure can influence drug behavior. This has implications not only for the development of new drugs but also for understanding existing ones better.

The structural motif of N-(1-Carboxy-3-phenylpropyl)-S-lisinopril is particularly noteworthy. The presence of the 1-Carboxy-3-phenylpropyl group adds a layer of complexity that could modulate drug-receptor interactions. This modification might lead to improved binding affinity or selectivity for target enzymes or receptors, thereby enhancing the compound's therapeutic potential. Such structural modifications are often guided by computational modeling and high-throughput screening, which allow researchers to predict and test the properties of novel compounds efficiently.

One of the most exciting aspects of N-(1-Carboxy-3-phenylpropyl)-S-lisinopril is its potential in personalized medicine. As our understanding of genetic and molecular variations grows, so does the need for drugs that can be tailored to individual patients. The diastereomeric mixture presents an opportunity to develop such personalized therapeutics. By studying how different diastereomers interact with biological systems, researchers can identify which forms are most effective for specific patient populations.

The compound's relevance extends beyond hypertension treatment. Emerging research suggests that ACE inhibitors may have broader applications in managing inflammation and oxidative stress, conditions linked to various chronic diseases. N-(1-Carboxy-3-phenylpropyl)-S-lisinopril could potentially offer benefits in these areas by leveraging its unique structural features. This opens up new avenues for therapeutic intervention and underscores the importance of continued research into structurally diverse drug candidates.

In conclusion, N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) is a compound that embodies the cutting edge of medicinal chemistry. Its unique structure and pharmacological profile make it a promising candidate for treating cardiovascular disorders and potentially other conditions associated with inflammation and oxidative stress. As research progresses, this compound will likely play a significant role in shaping future therapeutic strategies, particularly in personalized medicine where individualized treatment approaches are becoming increasingly important.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.